Cas no 1335220-61-5 (6-chloro-2-(dimethylamino)-1,8-naphthyridine-3-carbonitrile)

• Product Name: 6-chloro-2-(dimethylamino)-1,8-naphthyridine-3-carbonitrile
• CAS No: 1335220-61-5
• MF: C₁₁H₉ClN₄
• MW: 232.66896033287
• MDL: MFCD20232926
• CID: 4589141
• Update Time: 2025-06-07

6-chloro-2-(dimethylamino)-1,8-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(dimethylamino)-1,8-naphthyridine-3-carbonitrile
• 6-chloro-2-(dimethylamino)-1,8-naphthyridine-3-carbonitrile

• MDL： MFCD20232926
• Inchi： 1S/C11H9ClN4/c1-16(2)11-8(5-13)3-7-4-9(12)6-14-10(7)15-11/h3-4,6H,1-2H3
• InChI Key： SBYNOEBESMJGLL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CN=2)C=C(C#N)C=1N(C)C

Additional information on 6-chloro-2-(dimethylamino)-1,8-naphthyridine-3-carbonitrile

6-Chloro-2-(Dimethylamino)-1,8-Naphthyridine-3-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 1335220-61-5, known as 6-chloro-2-(dimethylamino)-1,8-naphthyridine-3-carbonitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the family of naphthyridines, which are bicyclic aromatic compounds with a nitrogen atom in the ring system. The presence of a chlorine substituent at the 6-position and a dimethylamino group at the 2-position, along with a cyano group at the 3-position, makes this molecule unique in terms of its electronic properties and reactivity.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery and materials science. The dimethylamino group imparts basicity to the molecule, which can be advantageous in various chemical reactions, such as nucleophilic substitutions or as a catalyst in certain transformations. The cyano group, on the other hand, introduces electron-withdrawing effects, which can influence the electronic distribution of the molecule and enhance its reactivity in specific contexts.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Researchers have explored the use of naphthyridine derivatives in the synthesis of two-dimensional materials, such as graphene analogs or transition metal dichalcogenides. The chlorine substituent in this compound can act as a directing group during these syntheses, enabling precise control over the structure and properties of the resulting materials.

In addition to its role in materials science, 6-chloro-2-(dimethylamino)-1,8-naphthyridine-3-carbonitrile has shown potential in medicinal chemistry. The molecule's unique combination of functional groups makes it an attractive candidate for drug design. For instance, the dimethylamino group can enhance bioavailability by improving solubility and permeability, while the cyano group can serve as a site for further functionalization to target specific biological pathways.

Recent advancements in computational chemistry have allowed researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have identified key intermediates and transition states involved in its reactions. These insights have paved the way for more efficient synthetic routes and improved understanding of its behavior under various conditions.

The synthesis of this compound typically involves multi-step processes that require careful optimization. A common approach involves nucleophilic substitution reactions on appropriately substituted chloronaphthyridines followed by functionalization to introduce the desired groups. The challenge lies in maintaining the integrity of sensitive functional groups during these transformations while achieving high yields.

Another area where this compound has garnered attention is in catalysis. The presence of multiple heteroatoms provides opportunities for coordination with metal centers, making it a potential ligand for transition metal catalysts. Recent studies have demonstrated its effectiveness in catalyzing cross-coupling reactions under mild conditions, which is a significant advantage over traditional catalysts that often require harsh reaction conditions.

In conclusion, 6-chloro-2-(dimethylamino)-1,8-naphthyridine-3-carbonitrile (CAS No. 1335220-61-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working on drug discovery, materials science, and catalysis. As our understanding of its properties continues to grow through cutting-edge research methodologies like DFT calculations and advanced synthetic techniques, this compound is poised to play an even more significant role in future innovations.